Cas no 76250-49-2 (gambiriin A-1)

• Product Name: gambiriin A-1
• CAS No: 76250-49-2
• MF: C₃₀H₂₈O₁₂
• MW: 580.536129951477
• CID: 2060972
• PubChem ID: 16203170
• Update Time: 2025-04-21

gambiriin A-1 Chemical and Physical Properties

Names and Identifiers

• gambiriin A-1
• Gambiriin A1
• [3-(2,4,6-trihydroxyphenyl)-1-(3,4-dihydroxyphenyl)propan-2-ol-1alpha->8-(+)catechin]
• 2-(3,4-dihydroxyphenyl)-8-[1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl]-3,4-dihydro-2H-chromene-3,5,7-triol
• CHEBI:184417
• 2-(3,4-dihydroxyphenyl)-8-[1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• 76250-49-2
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-8-((1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl)-3,4-dihydro-, (2R,3S)-
• C17772
• CHEBI:81325
• Q27155263
• CHEMBL5220671
• UNII-3F3F5KRY7L
• (2R,3S)-2-(3,4-Dihydroxyphenyl)-8-[(1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• DTXSID101100266
• (2R,3S)-2-(3,4-Dihydroxyphenyl)-8-((1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• (2R,3S)-2-(3,4-dihydroxyphenyl)-8-[(1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl]-3,4-dihydro-2H-chromene-3,5,7-triol
• 3F3F5KRY7L
• (2R,3S)-2-(3,4-dihydroxyphenyl)-8-((1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl)-3,4-dihydro-2H-chromene-3,5,7-triol

• Inchi： 1S/C30H28O12/c31-14-7-19(34)15(20(35)8-14)9-24(39)27(12-1-3-17(32)22(37)5-12)28-25(40)11-21(36)16-10-26(41)29(42-30(16)28)13-2-4-18(33)23(38)6-13/h1-8,11,24,26-27,29,31-41H,9-10H2/t24-,26-,27-,29+/m0/s1
• InChI Key： AAOPKIFUFWCDQZ-KEQINOFFSA-N
• SMILES： O1C2C(=C(C=C(C=2[C@@H](C2C=CC(=C(C=2)O)O)[C@H](CC2C(=CC(=CC=2O)O)O)O)O)O)C[C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 580.15807632g/mol
• Monoisotopic Mass: 580.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins